N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide

• IUPAC Name: N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide
• InChI: InChI=1S/C12H17NO3/c1-12(2,3)16-8-11(15)13-9-4-6-10(14)7-5-9/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key: ATMMOEKBDWFIFK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OCC(=O)NC1=CC=C(C=C1)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide, also known as HPPH, is a compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide acts as a photosensitizer in PDT by absorbing light and generating reactive oxygen species that can damage cancer cells. N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has a high absorption peak at 665 nm, which makes it suitable for use in PDT. When activated by light, N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide generates singlet oxygen, which can cause oxidative damage to cancer cells and induce cell death.
Biochemical and Physiological Effects:
N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has been shown to have low toxicity and high selectivity for cancer cells. In addition to its use in PDT, N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has also been studied for its potential as a diagnostic tool for cancer. N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide can be used to detect cancer cells through fluorescence imaging, which involves the use of light to detect the fluorescence emitted by N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide when it binds to cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide in scientific research is its low toxicity and high selectivity for cancer cells. This makes it a promising candidate for use in PDT and cancer diagnosis. However, the synthesis process for N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide can be complex and time-consuming, which may limit its use in some lab experiments.

Future Directions

There are several potential future directions for research on N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide. One area of interest is in the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is in the optimization of PDT protocols using N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide to improve its efficacy and reduce side effects. Additionally, further research is needed to explore the potential diagnostic applications of N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide in cancer detection.

Synthesis Methods

N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide can be synthesized through a multi-step process that involves the reaction of 4-hydroxybenzoic acid with isobutyl chloroformate and triethylamine to form the intermediate 4-hydroxyphenyl 2-isobutoxy carbonyl chloride. This intermediate is then reacted with 2-methylpropan-2-ol and sodium hydroxide to yield N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide.

Scientific Research Applications

N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has been studied for its potential therapeutic applications in various scientific research studies. One area of interest is in the treatment of cancer. N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has been shown to have photodynamic therapy (PDT) properties, which involves the use of light to activate a photosensitizer to generate reactive oxygen species that can selectively destroy cancer cells. N-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxy]acetamide has been studied as a photosensitizer in PDT for the treatment of various types of cancer, including lung cancer and head and neck cancer.